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Compound of Interest

Compound Name: 3-trans-Hydroxy Norcotinine
CAS No.: 1292911-83-1
Cat. No.: B561876
Get Quote
. J

Technical Guidance for Structural Validation & Purity Assessment

Executive Summary

3-trans-Hydroxy Norcotinine (also referred to as trans-3-hydroxy-norcotinine or demethyl-3-
hydroxycotinine) is a specific metabolite and structural analog of nicotine. While trans-3-
hydroxycotinine (3HC) is the primary metabolite of cotinine used to determine the Nicotine
Metabolite Ratio (NMR), the nor- analog (lacking the N-methyl group) serves as a critical
reference standard for specificity testing in clinical toxicology and pharmacokinetic profiling.

This guide provides a rigorous framework for the chemical characterization of synthetic 3-
trans-Hydroxy Norcotinine. It addresses the challenge of distinguishing this secondary amine
from its tertiary amine parent (3HC) and validating the trans-diastereomeric configuration
essential for biological relevance.

Chemical Identity & Properties
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Property Detail

Common Name 3-trans-Hydroxy Norcotinine

IUPAC Name trans-3-hydroxy-5-(pyridin-3-yl)pyrrolidin-2-one
C
H

Chemical Formula N
O

Molecular Weight 178.19 g/mol

Exact Mass 178.0742 Da

) Secondary Lactam (Amide), Pyridine,
Key Functional Groups
Secondary Alcohol

] trans-configuration between C3-OH and C5-
Stereochemistry Byridi
yridine

Structural Causality: The absence of the N-methyl group at position 1 (pyrrolidinone nitrogen)
distinguishes this molecule from trans-3-hydroxycotinine. This structural change significantly
alters the pKa and retention behavior in reverse-phase chromatography compared to the
methylated parent.

Characterization Strategy: The "Triad of Truth"

To validate the synthetic product, a self-validating system comprising three orthogonal
analytical techniques is required.

Diagram 1: Characterization Workflow

The following workflow illustrates the logical progression from raw synthesis to validated
reference material.
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Synthetic Crude

3-trans-Hydroxy Norcotinine

\
Dissolve in MeOHI\lPrep HPLC Purification
/

1. Purity Assessment
(UPLC-PDA-MS)

>98% Purity Confirmed

2. Structural Identity
(1H/13C NMR & HRMS)

Connectivity Confirmed

3. Stereochemical Verification
(NOESY & Chiral LC)

Trans-isomer Confirmed

Certified Reference Material
(Certificate of Analysis)

Click to download full resolution via product page

Caption: Logical workflow for validating synthetic 3-trans-Hydroxy Norcotinine, moving from
purity check to structural and stereochemical confirmation.

Detailed Analytical Protocols
High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm elemental composition and analyze fragmentation to prove the nor-
(demethylated) structure.

e Instrument: Q-TOF or Orbitrap MS.

« lonization: ESI Positive Mode (+).
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e Theoretical [M+H]+: 179.0815 m/z.

o Key Discriminator: The mass shift of -14.0157 Da relative to 3-hydroxycotinine (m/z
193.0972) confirms the absence of the methyl group.

Fragmentation Pathway (MS/MS): Unlike cotinine analogs which often lose the methyl group
first, 3-trans-Hydroxy Norcotinine typically undergoes dehydration and ring opening.

Dehydration
[M+H-H20]+ = 161.07

Pyridine lon

Parent lon .
[M+H]+ = 179.08 Ring Cleavage

[C5H5N]+ = 80.05

Click to download full resolution via product page

Caption: Primary fragmentation pathway in ESI+ mode. The m/z 80 product ion is characteristic
of the pyridine moiety common to nicotine metabolites.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Definitive structural elucidation and stereochemical assignment. Solvent: Methanol-
d4 (

) is preferred to prevent broadening of the exchangeable amide proton, though
may be used if solubility permits.

1H NMR Interpretation Strategy

o Absence of N-Methyl: The most critical check. Look for the absence of a singlet at ~2.70
ppm (which is present in 3-hydroxycotinine).

e Amide Proton: In DMSO-d6, a broad singlet ~8.5 ppm (NH) will be visible. In MeOD, this
exchanges out.

o Trans-Configuration: The coupling constant (
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) between H3 and H4/H5 is diagnostic.

o H3 (CH-OH): Appears as a doublet of doublets (dd) ~4.5 ppm.

o H5 (CH-Py): Appears as a doublet of doublets ~4.8 ppm.

o Stereo-logic: In the trans isomer, the dihedral angle typically results in a smaller
coupling compared to the cis isomer, but NOESY is the definitive confirmation.

Table 1: Expected 1H NMR Data (Methanol-d4)
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. Sl . . Assighment
Position Multiplicity Integration Lodi
ogic
ppm) g
Carbonyl (13C
2 (C=0) - - -
only ~175 ppm)
3 (CH-OH) 4.45 - 455 dd 1H -to carbonyl &
hydroxyl.
4 (CH Methylene
2.00-2.50 m 2H bridge. Complex
) splitting.
Benzylic-like,
5 (CH-Py) 4.70 - 4.85 dd 1H adjacentto N
(amide).
Py-2' 8.50 - 8.60 d 1H -proton on
pyridine ring.
Adjacent to
Py-6' 8.45 - 8.55 dd 1H o
pyridine nitrogen.
Para to pyridine
Py-4' 7.80-7.90 dt 1H )
nitrogen.
Meta to pyridine
Py-5' 7.40 - 7.50 dd 1H )
nitrogen.
Exchanged in
N-H - - - MeOD (Visible in

DMSO).

NOESY (Nuclear Overhauser Effect Spectroscopy)

To confirm the trans geometry:

e Trans: No strong cross-peak between H3 and H5. Stronger correlations between H3 and H4
protons on the same face.
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» Cis: Strong cross-peak between H3 and H5 due to spatial proximity.
Chromatographic Purity & Chirality

Protocol: UPLC-PDA Method

e Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7 pm).

e Mobile Phase A: 10 mM Ammonium Acetate (pH 9.0) or 0.1% Formic Acid. Note: Basic pH
often improves peak shape for nicotine alkaloids.

o Mobile Phase B: Acetonitrile.
e Gradient: 5% B to 95% B over 5 minutes.

e Detection: UV at 260 nm (Pyridine

Protocol: Chiral Separation (If Enantiomeric Purity is required) Synthetic routes often yield a
racemic trans mixture ((x)-trans). To isolate the biological metabolite ((3'R, 5'S)-trans), chiral
chromatography is necessary.

e Column: Chiralpak AD-H or OD-H.

o Mobile Phase: Hexane:Ethanol (with 0.1% Diethylamine).
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 To cite this document: BenchChem. [Comprehensive Chemical Characterization of Synthetic
3-trans-Hydroxy Norcotinine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561876/docs#comprehensive-chemical-
characterization-of-synthetic-3-trans-hydroxy-norcotinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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